Cas no 827032-40-6 (Benzene, 1,3,5-trifluoro-2,4,6-tris[(4-nitrophenyl)ethynyl]-)

Benzene, 1,3,5-trifluoro-2,4,6-tris[(4-nitrophenyl)ethynyl]- structure
827032-40-6 structure
Product Name:Benzene, 1,3,5-trifluoro-2,4,6-tris[(4-nitrophenyl)ethynyl]-
CAS No:827032-40-6
MF:C30H12F3N3O6
MW:567.427997589111
CID:686147
PubChem ID:71417763
Update Time:2025-04-19

Benzene, 1,3,5-trifluoro-2,4,6-tris[(4-nitrophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-trifluoro-2,4,6-tris[(4-nitrophenyl)ethynyl]-
    • 1,3,5-trifluoro-2,4,6-tris[2-(4-nitrophenyl)ethynyl]benzene
    • 1,1',1''-[(2,4,6-Trifluorobenzene-1,3,5-triyl)tri(ethyne-2,1-diyl)]tris(4-nitrobenzene)
    • 827032-40-6
    • DTXSID00837095
    • Inchi: 1S/C30H12F3N3O6/c31-28-25(16-7-19-1-10-22(11-2-19)34(37)38)29(32)27(18-9-21-5-14-24(15-6-21)36(41)42)30(33)26(28)17-8-20-3-12-23(13-4-20)35(39)40/h1-6,10-15H
    • InChI Key: RGWZFDFRMLIFOS-UHFFFAOYSA-N
    • SMILES: FC1C(C#CC2C=CC(=CC=2)[N+](=O)[O-])=C(C(C#CC2C=CC(=CC=2)[N+](=O)[O-])=C(C=1C#CC1C=CC(=CC=1)[N+](=O)[O-])F)F

Computed Properties

  • Exact Mass: 567.06781960g/mol
  • Monoisotopic Mass: 567.06781960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 138Ų
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